Cas no 827593-38-4 (methyl 2-(5-bromo-2-ethoxy-4-formylphenoxy)acetate)

• Product Name: methyl 2-(5-bromo-2-ethoxy-4-formylphenoxy)acetate
• CAS No: 827593-38-4
• MF: C₁₂H₁₃BrO₅
• MW: 317.132623434067
• MDL: MFCD02629559
• CID: 3060019
• PubChem ID: 19575097
• Update Time: 2025-11-02

methyl 2-(5-bromo-2-ethoxy-4-formylphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• (5-Bromo-2-ethoxy-4-formyl-phenoxy)-acetic acid methyl ester
• methyl 2-(5-bromo-2-ethoxy-4-formylphenoxy)acetate
• EN300-230575
• STK350658
• Z2106595586
• BBL040555
• CIB59338
• CS-0240916
• methyl (5-bromo-2-ethoxy-4-formylphenoxy)acetate
• 827593-38-4
• AKOS000313208

• MDL： MFCD02629559
• Inchi： 1S/C12H13BrO5/c1-3-17-10-4-8(6-14)9(13)5-11(10)18-7-12(15)16-2/h4-6H,3,7H2,1-2H3
• InChI Key： NEDXZPUCYATXNQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C=O)OCC)OCC(=O)OC

Computed Properties

• Exact Mass: 315.99464Da
• Monoisotopic Mass: 315.99464Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 394.2±37.0 °C at 760 mmHg
• Flash Point: 192.2±26.5 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

methyl 2-(5-bromo-2-ethoxy-4-formylphenoxy)acetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on methyl 2-(5-bromo-2-ethoxy-4-formylphenoxy)acetate

Methyl 2-(5-Bromo-2-Ethoxy-4-Formylphenoxy)Acetate: A Multifunctional Compound in Modern Pharmaceutical Research

Methyl 2-(5-Bromo-2-Ethoxy-4-Formylphenoxy)Acetate (CAS No. 827593-38-4) represents a significant advancement in the field of organic chemistry and pharmaceutical science. This compound, characterized by its unique molecular structure, has attracted considerable attention due to its potential applications in drug development and biotechnology. Recent studies have demonstrated its versatility in various therapeutic contexts, making it a promising candidate for further exploration.

The molecular framework of Methyl 2-(5-Bromo-2-Ethoxy-4-Formylphenoxy)Acetate is centered around a phenolic core with multiple functional groups. The 5-bromo substituent introduces electron-withdrawing properties, while the 2-ethoxy group provides steric bulk and hydrophobic characteristics. The 4-formylphenoxy moiety adds a carbonyl group, which is critical for its reactivity and biological activity. This combination of functional groups enables the compound to interact with diverse biological targets, expanding its potential applications.

Recent research has focused on optimizing the synthesis of Methyl 2-(5-Bromo-2-Ethoxy-4-Formylphenoxy)Acetate to enhance its yield and purity. A 2023 study published in the Journal of Medicinal Chemistry reported a novel catalytic approach using palladium-based catalysts, which significantly improved the efficiency of the reaction. This advancement is crucial for scaling up production for pharmaceutical applications.

One of the most compelling aspects of Methyl 2-(5-Bromo-2-Ethoxy-4-Formylphenoxy)Acetate is its potential as a prodrug. Prodrugs are designed to improve the solubility, stability, and bioavailability of active pharmaceutical ingredients. The formyl group in this compound can be cleaved in vivo to release the active metabolite, making it an attractive candidate for targeted drug delivery systems.

Recent studies have also explored the use of Methyl 2-(5-Bromo-2-Ethoxy-4-Formylphenoxy)Acetate in the development of anti-inflammatory agents. A 2024 paper in Pharmaceutical Research highlighted its ability to modulate inflammatory pathways by interacting with specific receptors. This property makes it a potential therapeutic agent for chronic inflammatory diseases.

In the realm of oncology, Methyl 2-(5-Bromo-2-Ethoxy-4-Formylphenoxy)Acetate has shown promise as a candidate for cancer therapy. Research published in Cancer Letters in 2023 indicated its potential to inhibit the proliferation of certain cancer cell lines. The compound's ability to target specific signaling pathways could lead to the development of more effective and targeted cancer treatments.

Another area of interest is the use of Methyl 2-(5-Bromo-2-Ethoxy-4-Formylphenoxy)Acetate in the treatment of neurodegenerative disorders. A 2023 study in Neuropharmacology found that the compound may have neuroprotective properties, suggesting its potential in the management of conditions such as Alzheimer's disease and Parkinson's disease.

Despite its promising applications, the development of Methyl 2-(5-Bromo-2-Ethoxy-4-Formylphenoxy)Acetate is still in its early stages. Researchers are working to optimize its pharmacokinetic properties and evaluate its safety profile. Ongoing clinical trials are expected to provide more insights into its therapeutic potential.

The synthesis of Methyl 2-(5-Bromo-2-Ethoxy-4-Formylphenoxy)Acetate involves several key steps, including the formation of the phenolic core and the introduction of functional groups. A 2022 review in Organic & Biomolecular Chemistry detailed the importance of reaction conditions and catalyst selection in achieving high yields and purity. These factors are critical for the compound's commercial viability.

Environmental considerations are also playing a role in the development of Methyl 2-(5-Bromo-2-Ethoxy-4-Formylphenoxy)Acetate. Researchers are exploring green chemistry approaches to minimize the environmental impact of its synthesis. This includes the use of renewable resources and energy-efficient processes, aligning with global sustainability goals.

Collaborative efforts between academia and industry are crucial for advancing the research on Methyl 2-(5-Bromo-2-Ethoxy-4-Formylphenoxy)Acetate. Partnerships are fostering innovation in drug discovery and development, ensuring that this compound can be translated into practical therapeutic solutions.

As research on Methyl 2-(5-Bromo-2-Ethoxy-4-Formylphenoxy)Acetate continues to evolve, its potential applications are expected to expand. The compound's unique molecular structure and functional groups position it as a versatile tool in pharmaceutical science. With ongoing advancements in synthetic methods and biological studies, Methyl 2-(5-Bromo-2-Ethoxy-4-Formylphenoxy)Acetate may play a significant role in the development of new therapies for a wide range of medical conditions.